Cas no 866008-04-0 (2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione)
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2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione
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2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | MS-2645-10MG |
2-chloro-3-[(2,2,2-trifluoroethyl)amino]naphthoquinone |
866008-04-0 | >90% | 10mg |
£63.00 | 2025-02-08 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622924-5mg |
2-Chloro-3-((2,2,2-trifluoroethyl)amino)naphthalene-1,4-dione |
866008-04-0 | 98% | 5mg |
¥573.00 | 2024-04-28 | |
A2B Chem LLC | AI77507-5mg |
2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione |
866008-04-0 | >90% | 5mg |
$214.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622924-1mg |
2-Chloro-3-((2,2,2-trifluoroethyl)amino)naphthalene-1,4-dione |
866008-04-0 | 98% | 1mg |
¥499.00 | 2024-04-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622924-10mg |
2-Chloro-3-((2,2,2-trifluoroethyl)amino)naphthalene-1,4-dione |
866008-04-0 | 98% | 10mg |
¥800.00 | 2024-04-28 | |
Key Organics Ltd | MS-2645-20MG |
2-chloro-3-[(2,2,2-trifluoroethyl)amino]naphthoquinone |
866008-04-0 | >90% | 20mg |
£76.00 | 2023-04-19 | |
Key Organics Ltd | MS-2645-5MG |
2-chloro-3-[(2,2,2-trifluoroethyl)amino]naphthoquinone |
866008-04-0 | >90% | 5mg |
£46.00 | 2025-02-08 | |
Key Organics Ltd | MS-2645-0.5G |
2-chloro-3-[(2,2,2-trifluoroethyl)amino]naphthoquinone |
866008-04-0 | >90% | 0.5g |
£385.00 | 2025-02-08 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00932953-1g |
2-Chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione |
866008-04-0 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
Key Organics Ltd | MS-2645-1MG |
2-chloro-3-[(2,2,2-trifluoroethyl)amino]naphthoquinone |
866008-04-0 | >90% | 1mg |
£37.00 | 2025-02-08 |
2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione Related Literature
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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2. Back matter
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Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
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4. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
Additional information on 2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione
Compound CAS No. 866008-04-0: 2-Chloro-3-[(2,2,2-Trifluoroethyl)Amino]-1,4-Dihydronaphthalene-1,4-Dione
The compound with CAS No. 866008-04-0, known as 2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthoquinones, which are derivatives of naphthalene with two ketone groups. The presence of a chlorine atom at the 2-position and a trifluoroethyl amino group at the 3-position introduces unique electronic and steric properties that make this compound particularly interesting for researchers.
Recent studies have highlighted the importance of naphthoquinones in medicinal chemistry due to their potential as antioxidants and anti-inflammatory agents. The trifluoroethyl amino group in this compound is known to enhance lipophilicity and improve bioavailability, making it a promising candidate for drug delivery systems. Additionally, the chlorine substituent at the 2-position can influence the molecule's reactivity and selectivity in various chemical reactions.
One of the most notable applications of this compound is in the field of electrochemistry. Researchers have explored its use as an electron acceptor in organic photovoltaic devices. The molecule's ability to efficiently transport electrons has been demonstrated in recent experiments, suggesting its potential role in improving the efficiency of solar cells. Furthermore, its stability under harsh conditions makes it a viable option for use in high-performance electronic materials.
In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include chloronaphthoquinones and trifluoroethylamines, which are combined under specific reaction conditions to yield the final product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.
The 1,4-dihydronaphthalene-1,4-dione framework is also a focus of ongoing research due to its structural similarity to certain natural products. Scientists are investigating its ability to act as a scaffold for synthesizing bioactive molecules with complex architectures. This has led to the development of novel analogs that exhibit enhanced pharmacological properties.
Another area where this compound has shown promise is in environmental science. Its ability to bind with metal ions has been explored for applications in water purification and heavy metal remediation. Recent studies have demonstrated that the molecule can effectively chelate transition metals such as copper and lead, making it a potential candidate for eco-friendly waste treatment technologies.
In conclusion, CAS No. 866008-04-0 (2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in medicinal chemistry, materials science, and environmental technology. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.
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